2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone

• IUPAC Name: N-[(E)-(2-phenyl-6,7-dihydro-5H-benzotriazol-4-ylidene)amino]aniline
• InChI: InChI=1S/C18H17N5/c1-3-8-14(9-4-1)19-20-16-12-7-13-17-18(16)22-23(21-17)15-10-5-2-6-11-15/h1-6,8-11,19H,7,12-13H2/b20-16+
• InChI Key: WIQJTWDSJXFKQL-CAPFRKAQSA-N
• Canonical SMILES: C1CC2=NN(N=C2C(=NNC3=CC=CC=C3)C1)C4=CC=CC=C4
• Isomeric SMILES: C1CC2=NN(N=C2/C(=N/NC3=CC=CC=C3)/C1)C4=CC=CC=C4
• Molecular Formula: C18H17N5
• Molecular Weight: 303.4 g/mol

Description

2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a type of benzotriazole derivative that has shown promise in areas such as material science, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone varies depending on the application. In the case of corrosion inhibition, it acts by forming a protective layer on the metal surface, preventing the corrosive agents from reaching the metal. In the case of acetylcholinesterase inhibition, it acts by binding to the enzyme and preventing it from breaking down acetylcholine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone depend on the specific application. In the case of corrosion inhibition, the compound can help to prolong the lifespan of metal structures and prevent damage caused by corrosion. In the case of acetylcholinesterase inhibition, the compound has been shown to improve cognitive function and memory retention.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone in lab experiments is its versatility. It can be used in a wide range of applications, from material science to pharmacology. Another advantage is its relatively low toxicity, which makes it safe to handle in the lab.
One limitation of using 2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone in lab experiments is its limited solubility in water. This can make it difficult to dissolve the compound in aqueous solutions, which can limit its use in certain applications. Another limitation is the lack of information on its long-term effects, which makes it difficult to assess its safety for use in humans.

Future Directions

There are several future directions for research on 2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its use in the development of new materials for applications such as energy storage and conversion. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of 2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone involves the reaction of 2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one with phenylhydrazine. The reaction takes place under mild conditions and produces a white crystalline solid. The purity of the final product can be enhanced through recrystallization.

Scientific Research Applications

2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone has been used in a wide range of scientific research applications. In material science, it has been used as a corrosion inhibitor for metals and alloys. It has also been used in the synthesis of organic light-emitting diodes (OLEDs) and as a photosensitizer in dye-sensitized solar cells (DSSCs).
In biochemistry, 2-phenyl-2,5,6,7-tetrahydro-4H-1,2,3-benzotriazol-4-one phenylhydrazone has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels in the brain, which has been linked to improved cognitive function and memory retention.